Cas no 5981-06-6 (1,3,5-Trioxepane)
1,3,5-Trioxepane structure
Product Name:1,3,5-Trioxepane
1,3,5-Trioxepane Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Trioxepane
- 1,3,5-Trioxacycloheptane
- Q27247541
- 1,5-Trioxepane
- NSC511991
- UNII-038R511H1R
- 1,3,5-trioxepan
- 1,5-Trioxacycloheptane
- NSC 511991
- SCHEMBL1246546
- 5981-06-6
- DTXSID80208547
- 038R511H1R
- ULAGGPJVDRGWTI-UHFFFAOYSA-N
- NSC-511991
-
- Inchi: 1S/C4H8O3/c1-2-6-4-7-3-5-1/h1-4H2
- InChI Key: ULAGGPJVDRGWTI-UHFFFAOYSA-N
- SMILES: O1COCOCC1
Computed Properties
- Exact Mass: 104.04734
- Monoisotopic Mass: 104.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 40.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.4
- Topological Polar Surface Area: 27.7A^2
Experimental Properties
- Density: 1.069
- Boiling Point: 126.6°C at 760 mmHg
- Flash Point: 37.5°C
- Refractive Index: 1.393
- PSA: 27.69
- LogP: -0.03520
1,3,5-Trioxepane Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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